2-ethoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide

• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 2-ethoxy-N-[3-(morpholine-4-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C20H22N2O4/c1-2-26-18-9-4-3-8-17(18)19(23)21-16-7-5-6-15(14-16)20(24)22-10-12-25-13-11-22/h3-9,14H,2,10-13H2,1H3,(H,21,23)
• InChI Key: PMTDGKHNWVSLDY-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C(=O)N3CCOCC3

Description

2-ethoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide, commonly known as EMBI, is a chemical compound that has been extensively studied in scientific research for its potential therapeutic applications. EMBI belongs to the class of benzamide derivatives and has been found to exhibit promising results in various preclinical studies.

Mechanism of Action

The exact mechanism of action of EMBI is not fully understood. However, it has been suggested that EMBI exerts its therapeutic effects by inhibiting the activity of certain enzymes and signaling pathways involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
EMBI has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are enzymes involved in the inflammatory response. EMBI has also been found to induce apoptosis in cancer cells and inhibit the growth of various bacterial strains.

Advantages and Limitations for Lab Experiments

One of the major advantages of EMBI is its wide range of potential therapeutic applications. It has been found to exhibit promising results in various preclinical studies, making it a potential candidate for further development and clinical trials. However, one of the limitations of EMBI is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the research of EMBI. One of the potential areas of research is its use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. EMBI has also been found to exhibit potential anti-cancer properties, making it a potential candidate for further development in the field of oncology. Additionally, further studies are needed to explore the potential use of EMBI in the treatment of bacterial infections.

Synthesis Methods

EMBI can be synthesized through a multi-step process involving the reaction of 4-morpholinylcarbonyl chloride with 3-aminobenzoic acid, followed by the reaction of the resulting compound with 2-ethoxybenzoyl chloride. The final product is obtained through purification and isolation using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

EMBI has been extensively studied for its potential therapeutic applications in various fields of science. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. EMBI has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.